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Introduction

The Staufen family of double-stranded RNA-binding proteins, comprising Staufenl (STAU1)
and Staufen2 (STAUZ2), plays a critical role in post-transcriptional gene regulation. These
proteins are involved in various aspects of RNA metabolism, including mRNA transport,
localization, translation, and decay. Dysregulation of Staufen proteins has been implicated in
several diseases, including cancer and neurodegenerative disorders. The ability to generate
Staufen knockout (KO) cell lines using the CRISPR-Cas9 system provides a powerful tool to
investigate their cellular functions, dissect their roles in disease pathogenesis, and identify
potential therapeutic targets.

This document provides detailed application notes and protocols for the generation and
validation of STAU1 and STAU2 knockout cell lines using CRISPR-Cas9 technology.

Overview of the CRISPR-Cas9 Knockout Workflow
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The generation of Staufen knockout cell lines using CRISPR-Cas9 involves a multi-step
process that begins with the design of specific guide RNAs (JRNAs) and culminates in the
validation of isogenic knockout cell clones. The general workflow is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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